Cas no 62255-39-4 (2,4-Nonadienoic acid, 3,7-dimethyl-9-(4-methylcyclohexyl)-, ethyl ester)

• Product Name: 2,4-Nonadienoic acid, 3,7-dimethyl-9-(4-methylcyclohexyl)-, ethyl ester
• CAS No: 62255-39-4
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 452286
• PubChem ID: 71388249
• Update Time: 2025-04-19

2,4-Nonadienoic acid, 3,7-dimethyl-9-(4-methylcyclohexyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Nonadienoic acid, 3,7-dimethyl-9-(4-methylcyclohexyl)-, ethyl ester
• ethyl 3,7-dimethyl-9-(4-methylcyclohexyl)nona-2,4-dienoate
• DTXSID60810324
• 62255-39-4

• Inchi： 1S/C20H34O2/c1-5-22-20(21)15-18(4)8-6-7-16(2)9-12-19-13-10-17(3)11-14-19/h6,8,15-17,19H,5,7,9-14H2,1-4H3
• InChI Key： BZVXMJAPXDXLBP-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C(C)C=CCC(C)CCC1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 306.25602
• Monoisotopic Mass: 306.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 7.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3